Cas no 109036-85-3 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)-)

• Product Name: 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)-
• CAS No: 109036-85-3
• MF: C₁₇H₂₄N₄O
• MW: 300.398663520813
• CID: 141866
• PubChem ID: 3065829
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-(4-methyl-2-pyrimidinyl)-
• N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-(4-methylpyrimidin-2-yl)ethane-1,2-diamine
• 109036-85-3
• 4-25-00-02156 (Beilstein Handbook Reference)
• BRN 0300698
• Pyrimidine, 2-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-4-methyl-
• 2-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)-4-methylpyrimidine
• DTXSID50148805

• Inchi： 1S/C17H24N4O/c1-14-9-10-18-17(19-14)21(12-11-20(2)3)13-15-5-7-16(22-4)8-6-15/h5-10H,11-13H2,1-4H3
• InChI Key： YSQHRUDCGQECDO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN(C1N=CC=C(C)N=1)CCN(C)C

Computed Properties

• Exact Mass: 300.19522
• Monoisotopic Mass: 300.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 455.5°C at 760 mmHg
• Flash Point: 229.3°C
• Refractive Index: 1.579
• PSA: 41.49
• LogP: 2.36180